Cas no 101258-47-3 (3,4-dichloro-5-methyl-1H-pyrazole)

3,4-dichloro-5-methyl-1H-pyrazole structure
101258-47-3 structure
Product Name:3,4-dichloro-5-methyl-1H-pyrazole
CAS No:101258-47-3
MF:C4H4Cl2N2
MW:150.993958473206
CID:6832215
PubChem ID:14849319
Update Time:2025-03-29

3,4-dichloro-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dichloro-3-methyl-1H-pyrazole
    • SCHEMBL24687302
    • 3,4-Dichloro-5-methyl-1H-pyrazole
    • SCHEMBL4361618
    • 101258-47-3
    • 101257-86-7
    • 3,4-dichloro-5-methyl-1H-pyrazole
    • Inchi: 1S/C4H4Cl2N2/c1-2-3(5)4(6)8-7-2/h1H3,(H,7,8)
    • InChI Key: WQYUUXGZKGXDFW-UHFFFAOYSA-N
    • SMILES: ClC1C(=NNC=1C)Cl

Computed Properties

  • Exact Mass: 149.9751535Da
  • Monoisotopic Mass: 149.9751535Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 88.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 28.7Ų
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